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Compound of Interest

Compound Name:
1,2-Phenylenedimethanamine

dihydrochloride

Cat. No.: B1355544 Get Quote

CAS Number: 21294-14-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on o-Xylylenediamine dihydrochloride. This document

details its chemical and physical properties, synthesis, applications in drug discovery, and

relevant experimental protocols.

Chemical and Physical Properties
o-Xylylenediamine dihydrochloride, also known as 1,2-bis(aminomethyl)benzene

dihydrochloride, is the hydrochloride salt of o-xylylenediamine.[1] It is typically supplied as a

white to off-white crystalline solid.[2] The dihydrochloride form enhances its water solubility,

making it a versatile reagent in various chemical and biological applications.[2]

Table 1: Physicochemical Properties of o-Xylylenediamine Dihydrochloride
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Property Value Reference(s)

CAS Number 21294-14-4 [3][4]

Molecular Formula C₈H₁₂N₂ · 2HCl [3][4]

Molecular Weight 209.12 g/mol [3][4]

Appearance
White to off-white crystalline

solid
[2]

Melting Point 161–167 °C

Solubility

Soluble in water, methanol,

and DMSO. Insoluble in

dichloromethane (DCM), ethyl

acetate, and diethyl ether.

InChI Key
VDEOIFDDSWXYDA-

UHFFFAOYSA-N
[5]

SMILES
C1=CC=C(C(=C1)CN)CN.Cl.C

l
[5]

Synthesis and Manufacturing
The industrial synthesis of xylylenediamines typically involves the catalytic hydrogenation of the

corresponding phthalonitriles.[6] For o-xylylenediamine, the precursor is o-phthalonitrile. The

resulting diamine can then be converted to its dihydrochloride salt by treatment with

hydrochloric acid.

Representative Laboratory Synthesis
While specific, detailed laboratory protocols for the synthesis of o-Xylylenediamine

dihydrochloride are not readily available in published literature, a representative two-step

procedure can be outlined based on established chemical principles.

Step 1: Catalytic Hydrogenation of o-Phthalonitrile
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o-Phthalonitrile is dissolved in a suitable solvent, such as ethanol or tetrahydrofuran, often with

the addition of ammonia to suppress the formation of secondary amines. A hydrogenation

catalyst, typically Raney nickel or a palladium-based catalyst, is added to the solution. The

mixture is then subjected to a hydrogen atmosphere at elevated pressure and temperature until

the reaction is complete. After the reaction, the catalyst is filtered off, and the solvent is

removed under reduced pressure to yield crude o-xylylenediamine.

Step 2: Formation of the Dihydrochloride Salt

The crude o-xylylenediamine is redissolved in a suitable solvent, such as isopropanol or diethyl

ether. A stoichiometric amount of concentrated hydrochloric acid or a solution of HCl in a

solvent is added dropwise with stirring. The dihydrochloride salt, being insoluble in many

organic solvents, precipitates out of the solution. The resulting solid is collected by filtration,

washed with a non-polar solvent to remove impurities, and dried under vacuum.
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Step 1: Hydrogenation

Step 2: Salt Formation
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Figure 1. Representative synthesis workflow for o-Xylylenediamine dihydrochloride.

Applications in Research and Drug Development
The primary application of o-xylylenediamine dihydrochloride in a drug development context is

as a key reagent in a high-throughput, colorimetric assay for screening ω-transaminase (ω-TA)
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activity. These enzymes are crucial in the synthesis of chiral amines, which are vital building

blocks for many pharmaceutical compounds.

High-Throughput Screening of Transaminases
The assay relies on the reaction of o-xylylenediamine with a dicarbonyl compound, which is

formed from the transamination of a primary amine with a keto acid (e.g., pyruvate). The

product of this subsequent reaction is a colored isoindole derivative, allowing for a visual or

spectrophotometric readout of enzyme activity. This method is particularly useful for directed

evolution studies aimed at improving enzyme properties.
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Figure 2. Reaction principle of the transaminase screening assay.

Experimental Protocol: Transaminase Activity Assay
The following is a typical protocol for a microplate-based colorimetric assay for ω-transaminase

activity using o-xylylenediamine dihydrochloride.
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Materials:

Phosphate buffer (e.g., 50 mM, pH 8.0)

o-Xylylenediamine dihydrochloride stock solution (e.g., 100 mM in DMSO)

Amino acceptor (e.g., 100 mM pyruvate stock solution)

Dimethyl sulfoxide (DMSO)

Cell lysate or purified transaminase enzyme

96-well microplate

Plate reader

Procedure:

Prepare the reaction mixture: In each well of a 96-well plate, prepare a reaction mixture

containing the phosphate buffer, a final concentration of 10% (v/v) DMSO, 1 mM pyridoxal 5'-

phosphate (PLP) cofactor, 10 mM o-xylylenediamine, and 10 mM of the target amino

acceptor (e.g., pyruvate).

Initiate the reaction: Add the enzyme solution (cell lysate or purified enzyme) to each well to

initiate the reaction. The final reaction volume is typically 100-200 µL.

Incubation: Incubate the plate at a controlled temperature (e.g., 30-37 °C) with shaking.

Measurement: Monitor the formation of the colored product over time by measuring the

absorbance at a specific wavelength (typically in the visible range, e.g., 450-550 nm) using a

microplate reader. The rate of color formation is proportional to the enzyme activity.

Use as a Chemical Scaffold and Linker
The rigid aromatic core and the two reactive primary amine functionalities of o-xylylenediamine

make it a valuable building block, or scaffold, in chemical synthesis. While less common than

its meta and para isomers in linker technologies for antibody-drug conjugates (ADCs), the

ortho-disposed reactive sites can be used to create unique molecular architectures. For
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instance, o-xylene derivatives like α,α'-dibromo-o-xylene have been used to synthesize

porphyrin dimers, which have been evaluated for their cytotoxic properties, demonstrating the

utility of the o-xylene scaffold in constructing complex molecules with potential therapeutic

applications.[7]

Spectroscopic Data
Experimental spectroscopic data for o-xylylenediamine dihydrochloride is not widely available

in public databases. The following tables provide predicted NMR chemical shifts and expected

IR absorption bands based on the molecular structure.

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (Predicted for D₂O as solvent)

Nucleus
Predicted Chemical
Shift (ppm)

Multiplicity Assignment

¹H NMR ~7.5-7.6 m Aromatic CH (4H)

~4.3-4.4 s Methylene CH₂ (4H)

¹³C NMR ~132-133
Aromatic C

(quaternary, C-CN)

~130-131 Aromatic CH

~42-43 Methylene CH₂

Table 3: Expected FT-IR Absorption Bands

Wavenumber (cm⁻¹) Vibration Functional Group

3100-3000 C-H stretch Aromatic C-H

3000-2800 N-H stretch Ammonium (R-NH₃⁺)

~1600, ~1475 C=C stretch Aromatic ring

~1580 N-H bend Ammonium (R-NH₃⁺)

750-700 C-H bend
ortho-disubstituted aromatic

ring
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Safety and Handling
o-Xylylenediamine dihydrochloride is classified as harmful if swallowed and causes skin and

serious eye irritation.[5] It may also cause respiratory irritation.[5]

Hazard Statements:

H302: Harmful if swallowed.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Measures: Standard personal protective equipment, including safety glasses,

gloves, and a lab coat, should be worn when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.

Conclusion
o-Xylylenediamine dihydrochloride is a valuable chemical reagent with a significant application

in the high-throughput screening of transaminase enzymes, a critical step in the development

of biocatalytic routes to chiral amines for the pharmaceutical industry. Its properties as a water-

soluble, bifunctional amine also lend it to applications as a chemical scaffold in organic

synthesis. This guide provides essential technical information to support its use in research and

drug development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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